Cas no 1048962-84-0 ([(3S)-oxolan-3-yl]methanamine)

• Product Name: [(3S)-oxolan-3-yl]methanamine
• CAS No: 1048962-84-0
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD17015964
• CID: 1149721
• PubChem ID: 25630601
• Update Time: 2025-07-14

[(3S)-oxolan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, tetrahydro-, (3S)-
• (3S)-tetrahydro-3-Furanmethanamine
• (S)-1-Tetrahydrofuran-3-ylmethanamine
• [(3S)-oxolan-3-yl]methanamine,hydrochloride
• (3s)-oxolan-3-ylmethanamine
• (S)-1-Tetrahydrofuran-3-y...
• (S)-Tetrahydrofuranmethanamine
• (S)-(Tetrahydrofuran-3-yl)methanamine
• [(3S)-oxolan-3-yl]methanamine
• AK170332
• AMOT0061
• CINJIXGRSTYIHP-YFKPBYRVSA-N
• (S)-tetrahydrofuran-3-ylmethylamine
• (S)-1-Tetrahydrofuran-3-methanamine
• FCH1174603
• [(3S)-Tetrahydrofuran-3-yl]methanamine
• (S);-(Tetrahydrofuran-3-yl);methanamine
• ST1271434
• FT-0
• (S)-1-(Tetrahydro-furan-3-yl)-methylamine
• AKOS024438328
• A896140
• AM20070699
• CS-0053039
• SCHEMBL3700103
• 1048962-84-0
• MFCD17015964
• EN300-2994121
• P12031
• AS-51166

• MDL： MFCD17015964
• Inchi： 1S/C5H11NO/c6-3-5-1-2-7-4-5/h5H,1-4,6H2/t5-/m0/s1
• InChI Key： CINJIXGRSTYIHP-YFKPBYRVSA-N
• SMILES： O1CC[C@@H](CN)C1

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: -0.5

Experimental Properties

• Density: 0.967
• Boiling Point: 156.0±13.0 °C at 760 mmHg
• Flash Point: 45.6±0.0 °C
• PSA: 35.25000
• LogP: 1.48390
• Vapor Pressure: 2.9±0.3 mmHg at 25°C

[(3S)-oxolan-3-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [(3S)-oxolan-3-yl]methanamine

Introduction to [(3S)-oxolan-3-yl)methanamine (CAS No. 1048962-84-0)

[(3S-oxolan-3-yl)methanamine] (CAS No. 1048962-84-0) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and biochemical studies. The precise stereochemistry and molecular architecture of [(3S-oxolan-3-yl)methanamine] make it a valuable candidate for investigating various biological pathways and therapeutic interventions.

The molecular structure of [(3S-oxolan-3-yl)methanamine] consists of an oxolane ring substituted with an amine group at the 3-position. This configuration imparts unique reactivity and binding capabilities, making it suitable for interactions with biological targets. The stereochemical integrity at the 3-position (S-configuration) is particularly crucial, as it influences the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of [(3S-oxolan-3-yl)methanamine] aligns with this trend, as enantiomerically pure compounds often exhibit enhanced selectivity and reduced side effects compared to their racemic counterparts. This has prompted extensive research into optimizing synthetic routes to achieve high enantiomeric purity.

The synthesis of [(3S-oxolan-3-yl)methanamine] involves multi-step organic transformations, including ring formation, stereoselective functionalization, and purification techniques. Advanced synthetic methodologies such as asymmetric catalysis and chiral auxiliary strategies have been employed to ensure the desired stereochemical outcome. These approaches not only enhance yield but also improve the overall quality of the final product.

The pharmacological potential of [(3S-oxolan-3-yl)methanamine] has been explored in several preclinical studies. Its unique structural features suggest that it may interact with specific enzymes or receptors involved in metabolic pathways, inflammation, or neurotransmission. Preliminary findings indicate that this compound exhibits promising activity in models of neurological disorders and metabolic diseases. Further investigation is warranted to elucidate its exact mechanism of action and therapeutic efficacy.

The role of computational chemistry in understanding the behavior of [(3S-oxolan-3-yl)methanamine] cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities, identify potential drug-target interactions, and optimize lead structures. These computational approaches complement experimental studies by providing rapid and cost-effective insights into the compound's biological activity.

In conclusion, [(3S-oxolan-3-yl)methanamine] (CAS No. 1048962-84-0) represents a significant advancement in the field of chiral chemistry and pharmaceutical research. Its unique structural features, synthetic challenges, and potential biological applications make it a compelling subject for further investigation. As research continues to uncover new therapeutic avenues, compounds like [(3S-oxolan-3-yl)methanamine] are poised to play a crucial role in the development of next-generation drugs.